4-(5-Ethyl-thiophen-2-yl)-thiazol-2-ylamine

• IUPAC Name: 4-(5-ethylthiophen-2-yl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C9H10N2S2/c1-2-6-3-4-8(13-6)7-5-12-9(10)11-7/h3-5H,2H2,1H3,(H2,10,11)
• InChI Key: GYZHXUUINWLKJY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)C2=CSC(=N2)N
• Molecular Formula: C9H10N2S2
• Molecular Weight: 210.3 g/mol

Description

4-(5-Ethyl-thiophen-2-yl)-thiazol-2-ylamine, also known as ETTA, is an organic compound used in scientific research as a laboratory reagent. It is a heterocyclic amine, meaning it contains both nitrogen and sulfur atoms in its structure. ETTA has been used in a variety of scientific research applications, including in vivo and in vitro studies, and has been found to have a wide range of biological activities.

Scientific Research Applications

1. Synthesis and Anticancer Activity

• A study utilized a similar compound for the synthesis of novel thiazole derivatives, showing promising antitumor activities against MCF-7 tumor cells (Mahmoud et al., 2021).
• Another research developed ethyl 2-[2-substituted-4-(thiophenyl) thiazolyl] acetates, exhibiting anti-inflammatory and analgesic activities, comparable to common drugs like indomethacin and aspirin (Attimarad et al., 2017).
• Compounds with a structure involving thiophene and thiazole moieties have been synthesized, showing significant anti-tumor properties against hepatocellular carcinoma (HepG2) cell lines (Gomha et al., 2016).

2. Antimicrobial Properties

• A series of sulfide and sulfone derivatives of a similar compound demonstrated antimicrobial activity against bacteria and fungi, indicating their potential in fighting microbial infections (Badiger et al., 2013).

3. Molecular Docking Studies and Solvent Effects

• Novel thiophene-benzothiazole derivatives were synthesized, and their properties were studied, including molecular docking to predict binding modes in biological systems and solvent effects on their behavior (Ermiş & Durmuş, 2020).

4. Development of Anticancer Agents

• Pyridine-thiazole hybrid molecules with structures akin to the queried compound showed high antiproliferative activity against various cancer cell lines, suggesting their potential as anticancer agents (Ivasechko et al., 2022).

5. Trypanocidal and Anticancer Activity

• Certain thiazole derivatives were found effective against Trypanosoma brucei, showing potential as trypanocidal agents, and also exhibited anticancer activity in vitro (Holota et al., 2019).